Cas no 35978-37-1 (5-(4-Fluorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one)

5-(4-Fluorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one structure
35978-37-1 structure
Product Name:5-(4-Fluorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
CAS No:35978-37-1
MF:C12H7FN2OS
MW:246.260184526443
MDL:MFCD00297812
CID:854962
PubChem ID:727600
Update Time:2025-09-19

5-(4-Fluorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Fluorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one
    • 5-(4-Fluorophenyl)-3H-thieno[2,3-d]pyrimidin-4-one
    • 5-(4-fluoro-phenyl)-3H-thieno[2,3-d]pyrimidin-4-one
    • 5-(4-fluorophenyl)-3-hydrothiopheno[2,3-d]pyrimidin-4-one
    • 5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-ol
    • Z56801645
    • CCG-274152
    • IFLab1_003186
    • NCGC00061891-02
    • AKOS000272798
    • DTXSID50352480
    • SCHEMBL2368426
    • AKOS005625449
    • CS-0307738
    • F81406
    • SR-01000246743-1
    • SR-01000246743
    • HMS2376J14
    • 35978-37-1
    • DB-069284
    • AKOS028109441
    • AB00296086-11
    • FS-1652
    • CHEMBL1532322
    • MFCD00297812
    • Thieno[2,3-d]pyrimidin-4(1H)-one, 5-(4-fluorophenyl)-
    • 5-(4-fluorophenyl)-1H-thieno[2,3-d]pyrimidin-4-one
    • J-516245
    • 5-(4-fluorophenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • STK108905
    • EN300-06071
    • STK842115
    • HMS1421A18
    • MLS000099304
    • SMR000071449
    • 5-(4-Fluorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
    • MDL: MFCD00297812
    • Inchi: 1S/C12H7FN2OS/c13-8-3-1-7(2-4-8)9-5-17-12-10(9)11(16)14-6-15-12/h1-6H,(H,14,15,16)
    • InChI Key: DARIIFLATJJEOB-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(=CC=2)F)C2C(NC=NC1=2)=O

Computed Properties

  • Exact Mass: 246.02600
  • Monoisotopic Mass: 246.02631219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Melting Point: 222°C
  • PSA: 73.99000
  • LogP: 2.79070

5-(4-Fluorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Security Information

5-(4-Fluorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-Fluorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>

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